Cas no 2172191-44-3 (3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride)

3-Cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride is a highly reactive sulfonyl chloride derivative characterized by its cyclopropyl-substituted thiomorpholine-1,1-dioxide core. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamide-based compounds, due to the electrophilic nature of the sulfonyl chloride group. The cyclopropyl ring enhances steric and electronic properties, potentially improving selectivity in coupling reactions. Its rigid structure may contribute to increased stability and controlled reactivity in multi-step syntheses. The 1,1-dioxo modification of the thiomorpholine ring further modulates the compound's polarity and solubility profile. This reagent is particularly valuable in medicinal chemistry for constructing sulfonamide pharmacophores, where the cyclopropyl moiety can influence conformational constraints in target molecules.

3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride structure

2172191-44-3 structure

Product Name:3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride

CAS No:2172191-44-3

MF:C₇H₁₂ClNO₄S₂

MW:273.757478713989

CID:6464699

PubChem ID:165603771

Update Time:2025-07-02

3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride
- 2172191-44-3
- EN300-1612505
- Inchi： 1S/C7H12ClNO4S2/c8-15(12,13)9-3-4-14(10,11)5-7(9)6-1-2-6/h6-7H,1-5H2
- InChI Key： QTJWCELWKYRMKO-UHFFFAOYSA-N
- SMILES： ClS(N1CCS(CC1C1CC1)(=O)=O)(=O)=O

Computed Properties

Exact Mass: 272.9896279g/mol
Monoisotopic Mass: 272.9896279g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 442
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 88.3Å²

3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride Pricemore >>

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Enamine	EN300-1612505-0.05g	3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride	2172191-44-3	0.05g	$1200.0	2023-06-04
Enamine	EN300-1612505-0.1g	3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride	2172191-44-3	0.1g	$1257.0	2023-06-04
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Enamine	EN300-1612505-0.5g	3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride	2172191-44-3	0.5g	$1372.0	2023-06-04
Enamine	EN300-1612505-1.0g	3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride	2172191-44-3	1g	$1429.0	2023-06-04
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Enamine	EN300-1612505-10.0g	3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride	2172191-44-3	10g	$6144.0	2023-06-04
Enamine	EN300-1612505-50mg	3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride	2172191-44-3	50mg	$1200.0	2023-09-23
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